Cas no 736990-88-8 (3,5-Difluoro-4-formylbenzoic acid)

• Product Name: 3,5-Difluoro-4-formylbenzoic acid
• CAS No: 736990-88-8
• MF: C₈H₄F₂O₃
• MW: 186.112369537354
• MDL: MFCD09835188
• CID: 1029455
• PubChem ID: 45073629
• Update Time: 2025-04-20

3,5-Difluoro-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-formylbenzoic acid
• 4-CARBOXY-2,6-DIFLUOROBENZALDEHYDE
• PubChem4180
• FRAXEZGWRAVEIK-UHFFFAOYSA-N
• 3,5-difluoro-4-formyl-benzoic acid
• AS04491
• Benzoic acid, 3,5-difluoro-4-formyl-
• AK135760
• 3,5-bis(fluoranyl)-4-methanoyl-benzoic acid
• A837898
• EN300-657371
• MFCD09835188
• SCHEMBL1813635
• AMY8772
• 3,5-difluoro-4-formylbenzoicacid
• AKOS006327503
• DS-5166
• SY112244
• FT-0692005
• DTXSID50662819
• 736990-88-8
• Z1198233472
• CS-0042772
• DB-074727
• XH1133

• MDL： MFCD09835188
• Inchi： 1S/C8H4F2O3/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-3H,(H,12,13)
• InChI Key： FRAXEZGWRAVEIK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1C=O)F

Computed Properties

• Exact Mass: 186.01285031g/mol
• Monoisotopic Mass: 186.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 147.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,5-Difluoro-4-formylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides